Cas no 18511-63-2 (2-(3-fluorophenyl)oxirane)

• Product Name: 2-(3-fluorophenyl)oxirane
• CAS No: 18511-63-2
• MF: C₈H₇FO
• MW: 138.138985872269
• CID: 850657
• PubChem ID: 15293916
• Update Time: 2025-04-19

2-(3-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (3-fluorophenyl)-
• 2-(3-fluorophenyl)oxirane
• UKRORGSYN-BB BBV-047075

• Inchi： 1S/C8H7FO/c9-7-3-1-2-6(4-7)8-5-10-8/h1-4,8H,5H2
• InChI Key： HNBRZCKMGQHNJA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CO1

Computed Properties

• Exact Mass: 138.04811
• Monoisotopic Mass: 138.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 187.6±28.0 °C(Predicted)
• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes